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Compound of Interest

Compound Name: CGS 21680 sodium

Cat. No.: B15551045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and guidelines for the preparation, storage, and

handling of stock solutions of CGS 21680 sodium salt, a potent and selective adenosine A2A

receptor agonist.

Introduction
CGS 21680 is a widely used research compound that acts as a selective agonist for the

adenosine A2A receptor.[1][2] Its utility spans various research areas, including neuroscience,

cardiology, and immunology, due to its role in modulating cellular signaling pathways. Accurate

and consistent preparation of CGS 21680 stock solutions is critical for obtaining reproducible

experimental results. This note details the essential chemical properties, solubility, and step-by-

step protocols for preparing solutions for both in vitro and in vivo applications.

Chemical and Physical Properties
CGS 21680 is commonly available as a hydrochloride salt or a sodium salt. While much of the

literature refers to the hydrochloride form, the protocols below are applicable to the sodium salt

with adjustments for molecular weight in concentration calculations.
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Property Value Reference

IUPAC Name

3-[4-(2-{[6-Amino-9-(N-ethyl-β-

D-ribofuranosyluronamide)-9H-

purin-2-

yl]amino}ethyl)phenyl]propanoi

c acid

[1]

Synonyms

CGS-21680, 2-(4-(2-

Carboxyethyl)phenethylamino)

-5'-N-

ethylcarboxamidoadenosine

[3]

Molecular Formula
C23H28N7NaO6 (Sodium

Salt)

Molecular Weight 521.5 g/mol (Sodium Salt)

Appearance White to off-white solid

Purity ≥98% (by HPLC)

Note: The hydrochloride salt (C23H29N7O6 · HCl) has a molecular weight of approximately

535.99 g/mol .[2][4] Always use the batch-specific molecular weight provided on the certificate

of analysis for precise calculations.

Solubility
The solubility of CGS 21680 is crucial for preparing concentrated stock solutions. Dimethyl

sulfoxide (DMSO) is the most common solvent for initial stock preparation.

Solvent Maximum Concentration Reference

DMSO
~53.6 mg/mL (~100 mM for

HCl salt)
[2][4]

Note: For in vivo studies, the initial DMSO stock is further diluted in aqueous solutions

containing co-solvents to ensure biocompatibility and prevent precipitation.[5]
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Experimental Protocols
General Workflow for Stock Solution Preparation
The following diagram outlines the standard procedure for preparing a stock solution from a

powdered compound.
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Caption: General workflow for preparing and storing stock solutions.

Protocol 1: High-Concentration Stock for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

CGS 21680 sodium salt powder

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculate Required Mass: Use the following formula to determine the mass of CGS 21680
sodium salt needed.

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol

)

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 521.5 g/mol = 5.215 mg

Weigh Compound: Carefully weigh the calculated mass of the CGS 21680 powder using an

analytical balance.

Dissolve: Add the appropriate volume of DMSO to the vial containing the powder.

Mix Thoroughly: Vortex the solution vigorously. If necessary, use a sonicator to ensure the

compound is fully dissolved.[5] The solution should be clear.
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Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[4] Store the aliquots as recommended in the storage table below.

Protocol 2: Working Solution for In Vivo Use
For animal studies, the high-concentration DMSO stock must be diluted into a biocompatible

vehicle. This protocol is based on a common formulation.[5]

Materials:

10 mM CGS 21680 stock in DMSO (from Protocol 1)

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NaCl)

Procedure:

Prepare Vehicle: This protocol creates a vehicle of 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.[5]

Dilute Stock: To prepare a 1 mL working solution, add the components sequentially as

follows. Ensure the solution is mixed thoroughly after each addition. a. Start with the required

volume of the CGS 21680 DMSO stock. b. Add 400 µL of PEG300 and mix until the solution

is clear. c. Add 50 µL of Tween-80 and mix again. d. Add 450 µL of saline to reach the final

volume of 1 mL.

Final Concentration: The final concentration of CGS 21680 will depend on the volume of the

initial DMSO stock used. For example, adding 100 µL of a 10 mM stock will result in a 1 mM

final working solution.

Use Immediately: It is recommended to prepare this working solution fresh on the day of use.

[5]

Storage and Stability
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Proper storage is essential to maintain the integrity of CGS 21680.

Form
Storage
Temperature

Stability Period Reference

Solid Powder -20°C (desiccated) 3 years [4]

Stock Solution in

DMSO
-20°C 1 month [4]

Stock Solution in

DMSO
-80°C 1-2 years [4][5]

To prevent degradation, aliquot stock solutions to avoid repeated freeze-thaw cycles.[4]

CGS 21680 Signaling Pathway
CGS 21680 exerts its effects by activating the adenosine A2A receptor, a G-protein coupled

receptor (GPCR). This activation primarily stimulates the Gs protein, leading to a cascade of

downstream events.
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Caption: Canonical signaling pathway initiated by CGS 21680.
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Activation of the A2A receptor by CGS 21680 stimulates adenylyl cyclase to produce cyclic

AMP (cAMP).[4] This increase in cAMP subsequently activates Protein Kinase A (PKA), which

can phosphorylate various downstream targets, including the CREB transcription factor, to

modulate gene expression and cellular function.[6] Other reported downstream pathways

include the YAP and BDNF-TrkB signaling cascades.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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